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Compound of Interest

Compound Name: Parellin

Cat. No.: B1257211

Get Quote

Note: Initial searches for "Parellin" yielded no relevant scientific literature. It is highly probable

that this was a misspelling of "Apelin," a well-researched endogenous peptide. This document

proceeds under the assumption that the intended topic is Apelin and summarizes the

preliminary findings on its effects for researchers, scientists, and drug development

professionals.

Apelin is an endogenous ligand for the G-protein coupled receptor, APJ. The apelin/APJ

system is widely distributed throughout the body and has been shown to play a crucial role in

various physiological processes, including cardiovascular function and neurological protection.

[1][2][3] This technical guide provides an in-depth overview of the core findings from preliminary

studies on Apelin's effects, with a focus on its signaling pathways, quantitative data from key

experiments, and the methodologies employed.

Quantitative Data Summary
The following table summarizes the quantitative data from in vitro studies on the effects of

different Apelin isoforms on human cardiovascular tissues.
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Apelin
Isoform

Tissue Effect
Potency
(EC50)

Maximum
Response

Citation

[Pyr1]apelin-

13

Endothelium-

intact

mammary

artery

Vasodilation 0.6 - 1.6 nM 40% - 50% [4]

Apelin-13

Endothelium-

intact

mammary

artery

Vasodilation 0.6 - 1.6 nM 40% - 50% [4]

Apelin-36

Endothelium-

intact

mammary

artery

Vasodilation 0.6 - 1.6 nM 40% - 50% [4]

[Pyr1]apelin-

13

Endothelium-

denuded

saphenous

vein

Vasoconstricti

on
0.6 - 1.6 nM 17% - 26% [4]

Apelin-13

Endothelium-

denuded

saphenous

vein

Vasoconstricti

on
0.6 - 1.6 nM 17% - 26% [4]

Apelin-36

Endothelium-

denuded

saphenous

vein

Vasoconstricti

on
0.6 - 1.6 nM 17% - 26% [4]

[Pyr1]apelin-

13

Paced atrial

strips

Increased

force of

contraction

40 - 125 pM Not specified [4]

Apelin-13
Paced atrial

strips

Increased

force of

contraction

40 - 125 pM Not specified [4]
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Apelin-36
Paced atrial

strips

Increased

force of

contraction

40 - 125 pM Not specified [4]

Experimental Protocols
Detailed experimental protocols were not explicitly provided in the reviewed literature. However,

based on the descriptions of the studies, the following methodologies for key experiments can

be inferred:

In Vitro Vascular Reactivity Studies:

Tissue Preparation: Human mammary arteries and saphenous veins were obtained from

patients. The vessels were dissected and prepared for in vitro studies. For some

experiments, the endothelium was mechanically removed.

Experimental Setup: Vessel segments were mounted in organ baths containing a

physiological salt solution, maintained at a constant temperature and bubbled with a gas

mixture (e.g., 95% O2, 5% CO2). The tension of the vessel segments was recorded.

Protocol: After an equilibration period, the vessels were pre-constricted with a

vasoconstrictor (e.g., norepinephrine). Cumulative concentration-response curves to different

Apelin isoforms ([Pyr1]apelin-13, apelin-13, and apelin-36) were then constructed to assess

their vasodilatory or vasoconstrictive effects. In some experiments, tissues were pre-

incubated with inhibitors like indomethacin or N(G)-nitro-L-arginine methyl ester to

investigate the signaling pathways involved.[4]

In Vitro Cardiac Contractility Studies:

Tissue Preparation: Human atrial strips were obtained from patients.

Experimental Setup: The atrial strips were mounted in organ baths containing a physiological

salt solution and electrically stimulated (paced) at a constant frequency. The force of

contraction was measured.
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Protocol: After an equilibration period, cumulative concentration-response curves to different

Apelin isoforms were constructed to determine their effects on the force of contraction.[4]

Signaling Pathways and Visualizations
Apelin binding to its receptor, APJ, activates several downstream signaling cascades.[1] These

pathways are crucial in mediating the diverse physiological effects of Apelin, such as regulation

of blood pressure, cardiac contractility, and angiogenesis.[1][5]
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Apelin binds to the APJ receptor, activating downstream signaling pathways.

The activation of the APJ receptor by apelin leads to the activation of G proteins, which in turn

can stimulate various downstream effectors including Phospholipase C (PLC),

Phosphoinositide 3-kinase (PI3K), and Extracellular signal-regulated kinase (ERK).[1] The

PI3K/Akt pathway is known to lead to the activation of endothelial nitric oxide synthase (eNOS),

resulting in vasodilation.[1] Apelin can also mediate its effects through the AMP-activated

protein kinase (AMPK) and ERK1/2 pathways.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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